Cas no 58943-75-2 (1-Propanamine,3-(pentadecyloxy)-)

• Product Name: 1-Propanamine,3-(pentadecyloxy)-
• CAS No: 58943-75-2
• MF: C₁₈H₃₉NO
• MW: 285.508365869522
• CID: 369332
• PubChem ID: 100893
• Update Time: 2025-04-19

1-Propanamine,3-(pentadecyloxy)- Chemical and Physical Properties

Names and Identifiers

• 1-Propanamine,3-(pentadecyloxy)-
• 3-(pentadecyloxy)propylamine
• 3-(pentadecyloxy)propan-1-amine
• Propylamine, 3-(pentadecyloxy)-
• NS00034047
• SCHEMBL3240533
• EINECS 261-509-3
• 1-Propanamine, 3-(pentadecyloxy)-
• DTXSID1069295
• 58943-75-2

• Inchi： 1S/C18H39NO/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-17-20-18-15-16-19/h2-19H2,1H3
• InChI Key： FELNCSXBNJPZGU-UHFFFAOYSA-N
• SMILES： O(CCCN)CCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 285.30337
• Monoisotopic Mass: 285.303165
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 17
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2
• XLogP3: 6.7

Experimental Properties

• Density: 0.85
• Boiling Point: 382.7°C at 760 mmHg
• Flash Point: 157.4°C
• Refractive Index: 1.452
• PSA: 35.25